Cas no 2171369-89-2 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid
• CAS No: 2171369-89-2
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5982481
• PubChem ID: 165553539
• Update Time: 2025-06-11

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamido]butanoic acid
• 2171369-89-2
• EN300-1480568

• Inchi： 1S/C28H36N2O5/c1-5-19(4)26(27(33)30(18(2)3)16-10-15-25(31)32)29-28(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24,26H,5,10,15-17H2,1-4H3,(H,29,34)(H,31,32)/t19?,26-/m0/s1
• InChI Key： RLVPKWOCFKYPIT-SYCQMTRVSA-N
• SMILES： O(C(N[C@H](C(N(CCCC(=O)O)C(C)C)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid

Comprehensive Analysis of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid (CAS No. 2171369-89-2)

In the realm of peptide synthesis and pharmaceutical intermediates, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid (CAS No. 2171369-89-2) stands out as a critical compound. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely employed in drug discovery and biotechnology. Its unique structure, featuring an Fmoc group and a branched alkyl chain, ensures high reactivity and selectivity in coupling reactions, making it indispensable for researchers.

The growing interest in peptide-based therapeutics has propelled the demand for high-quality intermediates like CAS 2171369-89-2. With the rise of personalized medicine and targeted drug delivery, this compound is frequently searched alongside terms such as "Fmoc-amino acid applications" and "peptide synthesis protocols". Its compatibility with automated synthesizers and resistance to racemization further enhances its appeal in bioconjugation and protein engineering.

From a structural perspective, the compound's chiral center at the 2S position ensures enantiomeric purity, a critical factor in bioactive peptide design. The Fmoc protecting group can be cleaved under mild basic conditions, minimizing side reactions—a feature highly valued in green chemistry initiatives. Researchers often inquire about "Fmoc deprotection methods" or "optimized SPPS conditions for bulky amino acids," reflecting its technical relevance.

Beyond academia, industries leverage CAS 2171369-89-2 for API development and diagnostic reagent production. Its stability under ambient storage conditions and solubility in common organic solvents like DMF or dichloromethane streamline large-scale applications. Recent publications highlight its utility in anticancer peptide scaffolds and neuropeptide analogs, aligning with trends in oncology research and CNS drug development.

Quality control of this compound involves rigorous HPLC and mass spectrometry analyses to confirm purity (>98% typical). Suppliers often emphasize batch-to-batch consistency, addressing concerns raised in forums like "how to validate Fmoc-amino acid purity". Regulatory compliance with ICH guidelines and REACH further underscores its suitability for GMP manufacturing.

Innovations in continuous flow chemistry have opened new avenues for utilizing 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid. Its compatibility with microreactor technology reduces waste generation, resonating with the sustainability focus of modern pharma. Searches for "eco-friendly peptide synthesis" often lead to discussions about this compound's role in minimizing environmental footprint.

In summary, CAS 2171369-89-2 exemplifies the intersection of chemical innovation and biomedical demand. Its multifaceted applications—from drug discovery to material science—ensure its prominence in scientific literature and commercial catalogs alike. As the peptide therapeutics market expands, this compound will undoubtedly remain a cornerstone of cutting-edge research.